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Compound of Interest

Compound Name: Y 9000

Cat. No.: B1682343 Get Quote

This document provides comprehensive safety protocols and operational procedures for the

handling and disposal of Y 9000, a potent and volatile cytotoxic liquid compound. Adherence to

these guidelines is critical to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Quantitative Data
Y 9000 is a colorless, odorless liquid with high volatility, posing significant health risks through

inhalation, dermal contact, and ingestion. It is classified as a suspected human carcinogen and

is highly toxic.

Table 1: Physical and Toxicological Properties of Y 9000
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Property Value

Occupational Exposure Limit (OEL) 0.05 µg/m³ (8-hour Time-Weighted Average)

Short-Term Exposure Limit (STEL) 0.2 µg/m³ (15-minute period)

Immediately Dangerous to Life or Health (IDLH) 10 µg/m³[1][2][3]

Vapor Pressure 5.2 mmHg at 20°C

Boiling Point 85.1°C

Solubility
Soluble in most organic solvents; sparingly

soluble in water

LD50 (Oral, Rat) 5 mg/kg

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount when handling Y 9000. All personnel must

be trained on the correct donning and doffing procedures to prevent contamination.[4][5]

Table 2: Required Personal Protective Equipment for Y 9000
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PPE Category Specification Rationale

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) with a high-

efficiency particulate air

(HEPA) filter and an organic

vapor cartridge.

Protects against inhalation of

highly toxic and volatile

vapors.

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Provides a complete seal

around the eyes and protects

the face from splashes.

Hand Protection

Double-gloving with an inner

nitrile glove and an outer

chemical-resistant glove (e.g.,

neoprene or butyl rubber).

Ensures a high level of

protection against direct skin

contact and potential

permeation.

Body Protection

Disposable, chemical-resistant,

solid-front lab coat or a full-

body suit (e.g., Tyvek).

Prevents contamination of

personal clothing and skin.

Foot Protection

Closed-toe, chemical-resistant

safety shoes with disposable

shoe covers.

Protects feet from spills and

prevents the spread of

contamination outside the work

area.

Experimental Protocols: Handling Y 9000
A systematic approach is crucial for the safe handling of potent compounds like Y 9000. The

following protocol outlines the key phases of handling in a laboratory setting.

Experimental Workflow for Handling Y 9000
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify fume hood
certification and airflow

Prepare and label all
necessary equipment and reagents

Set up designated waste
containers for Y 9000

Don all required PPE in the
correct sequence

Work within the certified
chemical fume hood

Handle Y 9000 with care to
avoid aerosols and splashes

Keep containers of Y 9000
sealed when not in use

Decontaminate all surfaces and
equipment with a validated agent

Dispose of all waste in
designated Y 9000 waste containers

Doff PPE in the correct sequence
to avoid self-contamination

Wash hands thoroughly with
soap and water

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Y 9000 in a laboratory setting.
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Spill Management
In the event of a Y 9000 spill, immediate and correct action is critical to mitigate exposure and

prevent the spread of contamination.

Logical Flow for Y 9000 Spill Response
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Spill Occurs

Alert personnel and
evacuate the immediate area

Assess the spill size
and potential for exposure

Don appropriate spill
response PPE

Contain the spill with
absorbent dikes or pads

Absorb the spilled liquid
working from outside in

Collect contaminated materials
in a labeled hazardous waste container

Decontaminate the spill area
with a validated cleaning agent

Dispose of all waste according
to the disposal plan

Report the incident to the
Safety Officer

Click to download full resolution via product page

Caption: A logical decision-making and action flow for responding to a Y 9000 spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1682343?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste generated from the handling of Y 9000 is considered hazardous and must be

disposed of according to institutional and regulatory guidelines.

Workflow for Y 9000 Waste Disposal

Waste Generation Segregation and Collection

Final Disposal

Liquid Waste:
Unused Y 9000, contaminated solvents

Collect liquid waste in a
sealed, labeled, chemical-resistant container

Solid Waste:
Contaminated PPE, labware, absorbent materials

Collect solid waste in a
double-bagged, labeled hazardous waste bag

Sharps Waste:
Contaminated needles, glassware

Collect sharps in a
puncture-proof, labeled sharps container

Store waste in a designated
hazardous waste accumulation area

Arrange for pickup by a certified
hazardous waste disposal contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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